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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Decenal (C₁₀H₁₈O) is an unsaturated aldehyde, a volatile organic compound (VOC)

recognized for its potent olfactory properties. Primarily utilized in the flavor and fragrance

industries for its fresh, waxy, and citrus-like aroma, its broader biological significance is an area

of emerging research. This technical guide provides a comprehensive overview of 9-Decenal,
consolidating its chemical and physical properties, detailing experimental protocols for its

analysis and synthesis, and exploring its potential biological roles, with a particular focus on its

function as a semiochemical in insects. While its direct pharmacological effects on mammals

remain largely uncharacterized, this document serves as a foundational resource for

researchers investigating the multifaceted nature of this intriguing VOC.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 9-Decenal is presented in Table 1.

This data is essential for its handling, analysis, and application in experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₈O [1][2]

Molecular Weight 154.25 g/mol [1][2]

CAS Number 39770-05-3 [1]

Appearance Colorless to pale yellow liquid [2]

Odor Profile
Aldehydic, citrus, green, waxy,

floral, orange peel
[2]

Boiling Point 211 °C at 760 mmHg [1][2]

Density 0.829 g/cm³ [2]

Solubility
Insoluble in water; soluble in

ethanol
[2]

Vapor Pressure
0.115 mmHg at 25 °C

(estimated)

Natural Occurrence and Extraction
9-Decenal has been identified as a volatile component in coriander (Coriandrum sativum L.)

leaves.[3] The extraction of 9-Decenal and other volatile compounds from coriander can be

achieved through various methods, with hydrodistillation and solvent extraction being common

techniques.[3][4] The choice of extraction method can significantly influence the profile of

isolated volatile compounds. For instance, hot water extraction of coriander leaves has been

shown to decrease the concentration of certain aldehydes, including decenal, while increasing

the corresponding alcohol levels, suggesting enzymatic activity during the extraction process.

[3]

A generalized workflow for the extraction of volatile compounds from a plant matrix like

coriander is depicted below.
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Extraction from Plant Material

Plant Material (e.g., Coriander Leaves)

Grinding/Homogenization

Extraction (e.g., Solvent or Hydrodistillation)

Filtration

Concentration (e.g., Rotary Evaporation)

Crude Volatile Extract

 

Synthesis of Unsaturated Aldehyde

Unsaturated Alcohol (e.g., 9-Decen-1-ol)

Oxidation (e.g., PCC, Swern)

Reaction Work-up

Purification (e.g., Chromatography)

Unsaturated Aldehyde (e.g., 9-Decenal)
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GC-MS Analysis of Volatile Aldehydes

Sample (e.g., Biological Extract)

HS-SPME Extraction

On-fiber Derivatization (PFBHA)

Gas Chromatography Separation

Mass Spectrometry Detection

Data Analysis

 

HPLC Analysis of Aldehydes

Sample Solution

Derivatization (e.g., DNPH)

HPLC Separation

UV-Vis or Fluorescence Detection

Quantification
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Insect Pheromone Signaling Pathway

Pheromone (e.g., 9-Decenal)

Odorant Receptor

Binding

G-protein

Activation

Second Messenger Cascade

Ion Channel Activation

Neuron Depolarization

Signal to Brain

Behavioral Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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